Cas no 2165662-73-5 (methyl 4-(1S)-1-amino-2-hydroxyethyl-1-methyl-1H-pyrrole-2-carboxylate)
methyl 4-(1S)-1-amino-2-hydroxyethyl-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-(1S)-1-amino-2-hydroxyethyl-1-methyl-1H-pyrrole-2-carboxylate
- 2165662-73-5
- EN300-1837064
- methyl 4-[(1S)-1-amino-2-hydroxyethyl]-1-methyl-1H-pyrrole-2-carboxylate
-
- Inchi: 1S/C9H14N2O3/c1-11-4-6(7(10)5-12)3-8(11)9(13)14-2/h3-4,7,12H,5,10H2,1-2H3/t7-/m1/s1
- InChI Key: CDHXEFZGXOWHDH-SSDOTTSWSA-N
- SMILES: OC[C@H](C1C=C(C(=O)OC)N(C)C=1)N
Computed Properties
- Exact Mass: 198.10044231g/mol
- Monoisotopic Mass: 198.10044231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 77.5Ų
methyl 4-(1S)-1-amino-2-hydroxyethyl-1-methyl-1H-pyrrole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1837064-0.05g |
methyl 4-[(1S)-1-amino-2-hydroxyethyl]-1-methyl-1H-pyrrole-2-carboxylate |
2165662-73-5 | 0.05g |
$1620.0 | 2023-09-19 | ||
| Enamine | EN300-1837064-0.1g |
methyl 4-[(1S)-1-amino-2-hydroxyethyl]-1-methyl-1H-pyrrole-2-carboxylate |
2165662-73-5 | 0.1g |
$1697.0 | 2023-09-19 | ||
| Enamine | EN300-1837064-0.25g |
methyl 4-[(1S)-1-amino-2-hydroxyethyl]-1-methyl-1H-pyrrole-2-carboxylate |
2165662-73-5 | 0.25g |
$1774.0 | 2023-09-19 | ||
| Enamine | EN300-1837064-0.5g |
methyl 4-[(1S)-1-amino-2-hydroxyethyl]-1-methyl-1H-pyrrole-2-carboxylate |
2165662-73-5 | 0.5g |
$1851.0 | 2023-09-19 | ||
| Enamine | EN300-1837064-1.0g |
methyl 4-[(1S)-1-amino-2-hydroxyethyl]-1-methyl-1H-pyrrole-2-carboxylate |
2165662-73-5 | 1g |
$1929.0 | 2023-06-01 | ||
| Enamine | EN300-1837064-2.5g |
methyl 4-[(1S)-1-amino-2-hydroxyethyl]-1-methyl-1H-pyrrole-2-carboxylate |
2165662-73-5 | 2.5g |
$3782.0 | 2023-09-19 | ||
| Enamine | EN300-1837064-5.0g |
methyl 4-[(1S)-1-amino-2-hydroxyethyl]-1-methyl-1H-pyrrole-2-carboxylate |
2165662-73-5 | 5g |
$5594.0 | 2023-06-01 | ||
| Enamine | EN300-1837064-10.0g |
methyl 4-[(1S)-1-amino-2-hydroxyethyl]-1-methyl-1H-pyrrole-2-carboxylate |
2165662-73-5 | 10g |
$8295.0 | 2023-06-01 | ||
| Enamine | EN300-1837064-1g |
methyl 4-[(1S)-1-amino-2-hydroxyethyl]-1-methyl-1H-pyrrole-2-carboxylate |
2165662-73-5 | 1g |
$1929.0 | 2023-09-19 | ||
| Enamine | EN300-1837064-5g |
methyl 4-[(1S)-1-amino-2-hydroxyethyl]-1-methyl-1H-pyrrole-2-carboxylate |
2165662-73-5 | 5g |
$5594.0 | 2023-09-19 |
methyl 4-(1S)-1-amino-2-hydroxyethyl-1-methyl-1H-pyrrole-2-carboxylate Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on methyl 4-(1S)-1-amino-2-hydroxyethyl-1-methyl-1H-pyrrole-2-carboxylate
Introduction to Methyl 4-(1S)-1-amino-2-hydroxyethyl-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2165662-73-5)
Methyl 4-(1S)-1-amino-2-hydroxyethyl-1-methyl-1H-pyrrole-2-carboxylate, identified by its CAS number CAS NO. 2165662-73-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the pyrrole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The specific stereochemistry and functional groups present in this molecule contribute to its unique chemical properties and biological interactions, making it a subject of extensive research and development.
The molecular structure of Methyl 4-(1S)-1-amino-2-hydroxyethyl-1-methyl-1H-pyrrole-2-carboxylate features a pyrrole ring substituted with various functional groups. The presence of an amino group at the 1-position, a hydroxyethyl group at the 2-position, and a methyl group at the 4-position imparts specific reactivity and binding capabilities. These structural features are crucial for its interaction with biological targets, such as enzymes and receptors, which are essential for drug action.
In recent years, pyrrole derivatives have garnered considerable attention due to their role in the development of novel therapeutic agents. The stereochemistry of the pyrrole ring, particularly the configuration at the 1-position, plays a critical role in determining the biological activity of these compounds. The (1S) configuration in Methyl 4-(1S)-1-amino-2-hydroxyethyl-1-methyl-1H-pyrrole-2-carboxylate is thought to influence its binding affinity and efficacy, making it a valuable scaffold for drug design.
One of the most compelling aspects of this compound is its potential as a precursor or intermediate in the synthesis of more complex pharmacophores. The combination of an amino group and a hydroxyethyl group provides multiple sites for further functionalization, allowing chemists to tailor the molecule for specific biological activities. This flexibility has made it a popular choice for medicinal chemists working on developing new drugs targeting various diseases.
Recent studies have highlighted the importance of pyrrole derivatives in addressing unmet medical needs. For instance, researchers have explored their potential in treating neurological disorders, infectious diseases, and cancer. The unique structural features of Methyl 4-(1S)-1-amino-2-hydroxyethyl-1-methyl-1H-pyrrole-2-carboxylate make it a promising candidate for further investigation in these areas. Its ability to interact with biological targets in a specific manner could lead to the discovery of new therapeutic agents with improved efficacy and reduced side effects.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as chiral resolution and asymmetric synthesis, are often employed to obtain the desired stereochemical configuration. These methods ensure that the final product possesses the correct stereochemistry, which is critical for its biological activity.
From a computational chemistry perspective, understanding the three-dimensional structure and electronic properties of Methyl 4-(1S)-1-amino-2-hydroxyethyl-1-methyl-1H-pyrrole-2-carboxylate is essential for predicting its behavior in biological systems. Molecular modeling techniques can provide insights into how this compound interacts with its targets at the molecular level. This information is invaluable for designing experiments and optimizing drug candidates.
The pharmacokinetic properties of this compound are also under investigation to assess its potential as a drug candidate. Factors such as solubility, stability, and metabolic pathways are critical considerations that can influence its bioavailability and therapeutic efficacy. By studying these properties, researchers can better understand how this compound behaves within the body and identify ways to improve its performance.
In conclusion, Methyl 4-(1S)-1-amino-2-hydroxyethyl-1-methyl-1H-pyrrole-2-carboxylate (CAS NO. 2165662-73-5) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and stereochemistry make it an attractive scaffold for developing new drugs targeting various diseases. Ongoing research continues to uncover new applications and insights into its behavior, highlighting its importance in advancing medical science.
2165662-73-5 (methyl 4-(1S)-1-amino-2-hydroxyethyl-1-methyl-1H-pyrrole-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)